Preparation of α,β-unsubstituted meso-arylbidipyrrins via metal-templated, oxidative coupling of dipyrrins†

New Journal of Chemistry Pub Date: 2004-12-09 DOI: 10.1039/B412620C

Abstract

A three-step, one-pot procedure provides meso-aryl-α,β-unsubstituted bisdipyrrinato nickel complexes; oxidative coupling of these ligands followed by demetallation affords an unprecedented class of meso-aryl-α,β-unsubstituted bidipyrrins.

Graphical abstract: Preparation of α,β-unsubstituted meso-arylbidipyrrins via metal-templated, oxidative coupling of dipyrrins
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